Cas no 91469-24-8 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dimethyl-2,5-dihydro-1λ<sup>5</sup>-phosphole 1-oxide
- 91469-24-8
- SCHEMBL11611120
- DTXSID50294033
- 1,2-dimethyl-2,5-dihydro-1h-phosphole 1-oxide
- NSC-222473
- NSC222473
- NCIOpen2_005911
-
-
- Inchi： InChI=1S/C6H11OP/c1-6-4-3-5-8(6,2)7/h3-4,6H,5H2,1-2H3
- InChI Key： MDUAQARPWXWVEK-UHFFFAOYSA-N
- SMILES： CC1C=CCP1(=O)C
Computed Properties
- Exact Mass: 130.055
- Monoisotopic Mass: 130.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1
- Boiling Point: 271.4°C at 760 mmHg
- Flash Point: 117.9°C
- Refractive Index: 1.446
- PSA: 26.88000
- LogP: 1.93760
Related Literature
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Fan Wang,Kai Li,Jingjing Li,Lawrence M. Wolf,Kai Liu,Hongjie Zhang Nanoscale, 2019,11, 16658-16666
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Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
-
Hidemasa Hikawa,Hirokazu Imamura,Shoko Kikkawa,Isao Azumaya Green Chem., 2018,20, 3044-3049
-
Jiayu Zhang,Junfeng Xie,Min Wang,Xiangjiang Zheng,Zhen Zhang,Xuemei Li,Bo Tang Dalton Trans., 2018,47, 12667-12670
-
Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
-
Wei Lv,Chen Zhang,Yanbing He,Baohua Li J. Mater. Chem. A, 2015,3, 20218-20224
-
Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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Malay Dolai,Avijit Ghosh,Anamika Dhara,Ananya Das Mahapatra,Subhabrata Mabhai,Atanu Jana,Satyajit Dey,Ajay Misra Anal. Methods, 2021,13, 4266-4279
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Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
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